Cas no 23460-76-6 (21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate)

• Product Name: 21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate
• CAS No: 23460-76-6
• MF: C₂₃H₂₈O₄
• MW: 368.466027259827
• CID: 263191
• Update Time: 2025-04-19

21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-4,9(11),16-triene-3,20-dione,21-(acetyloxy)-
• 21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-acetate
• 3,20-dioxopregna-4,9(11),16-trien-21-yl acetate
• 21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate

• Inchi： 1S/C23H28O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h7,9,12,17-18H,4-6,8,10-11,13H2,1-3H3/t17-,18-,22-,23-/m0/s1
• InChI Key： ZBULDJKFUGQBQC-PTRHGPIFSA-N
• SMILES： O=C(COC(C)=O)C1=CC[C@@H]2[C@]1(C)CC=C1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 368.19884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 2.9

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives